(Z)-2,5-dimethyl-N-(3-morpholino-4-phenylthiazol-2(3H)-ylidene)aniline hydrobromide

• IUPAC Name: N-(2,5-dimethylphenyl)-3-morpholin-4-yl-4-phenyl-1,3-thiazol-2-imine;hydrobromide
• InChI: InChI=1S/C21H23N3OS.BrH/c1-16-8-9-17(2)19(14-16)22-21-24(23-10-12-25-13-11-23)20(15-26-21)18-6-4-3-5-7-18;/h3-9,14-15H,10-13H2,1-2H3;1H
• InChI Key: DKUQZNQWFGWMHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N=C2N(C(=CS2)C3=CC=CC=C3)N4CCOCC4.Br
• Molecular Formula: C21H24BrN3OS
• Molecular Weight: 446.4 g/mol

Description

(Z)-2,5-dimethyl-N-(3-morpholino-4-phenylthiazol-2(3H)-ylidene)aniline hydrobromide is a useful research compound. Its molecular formula is C21H24BrN3OS and its molecular weight is 446.41. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Compounds with structural similarities to "(Z)-2,5-dimethyl-N-(3-morpholino-4-phenylthiazol-2(3H)-ylidene)aniline hydrobromide" have been studied for their potential in medicinal chemistry, particularly as therapeutic agents. For instance, studies on neurokinin-1 receptor antagonists, such as 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride, highlight the exploration of compounds for efficacy in emesis and depression due to their high affinity and oral activity (Harrison et al., 2001). Additionally, novel pyridine derivatives have been identified as potent and selective CB2 cannabinoid receptor agonists, suggesting the utility of morpholine and aniline derivatives in developing new therapeutic agents for pain management (Chu et al., 2009).

Materials Science Applications

In materials science, compounds structurally related to "(Z)-2,5-dimethyl-N-(3-morpholino-4-phenylthiazol-2(3H)-ylidene)aniline hydrobromide" are used in the development of new materials with desired properties. For example, a novel class of color-tunable emitting amorphous molecular materials has been designed for use in organic electroluminescent devices. These materials exhibit intense fluorescence emission and high glass-transition temperatures, making them suitable for emitting multicolor light, including white, in organic electroluminescent devices (Doi et al., 2003).

Synthetic Chemistry Applications

Synthetic chemistry research often focuses on the development of new synthetic methodologies and the exploration of reaction mechanisms. For example, studies on the dimethylformamide as a carbon monoxide source in palladium-catalyzed aminocarbonylations of aryl bromides demonstrate the utility of morpholine and aniline derivatives in facilitating complex synthetic transformations (Wan et al., 2002). This highlights the versatility of similar compounds in advancing synthetic chemistry techniques.